![molecular formula C13H12N2O4 B4179387 4-({[(5-methyl-3-isoxazolyl)carbonyl]amino}methyl)benzoic acid](/img/structure/B4179387.png)
4-({[(5-methyl-3-isoxazolyl)carbonyl]amino}methyl)benzoic acid
Overview
Description
“4-({[(5-methyl-3-isoxazolyl)carbonyl]amino}methyl)benzoic acid” is a complex organic compound. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms of nitrogen and oxygen . The isoxazole ring is substituted with a methyl group at the 5th position . This compound also contains a benzoic acid moiety, which is a benzene ring attached to a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C7H8O4N2 . It includes an isoxazole ring and a benzoic acid moiety, as mentioned in the description .Scientific Research Applications
Analgesic Applications
Isoxazole derivatives have been studied for their potential as analgesics . The substitution of various groups on the isoxazole ring can impart different activities, including pain relief .
Anti-Inflammatory Applications
Isoxazole derivatives have also been explored for their anti-inflammatory properties . They could potentially be used in the treatment of conditions characterized by inflammation .
Anticancer Applications
Some isoxazole derivatives have shown promising results in anticancer studies . They could potentially be developed into treatments for various types of cancer .
Antimicrobial Applications
Isoxazole derivatives have been found to have antimicrobial properties . They could potentially be used in the development of new antimicrobial drugs .
Antiviral Applications
Certain isoxazole derivatives have demonstrated antiviral properties . They could potentially be used in the treatment of various viral infections .
Anticonvulsant Applications
Isoxazole derivatives have been studied for their anticonvulsant activity . For example, Clausen et al. synthesized a series of lipophilic diaromatic derivatives of ®-4-amino-4,5,6,7-tetrahydrobenzo[d]isoxazol-3-ol and evaluated them for anticonvulsant activity .
Antidepressant Applications
Isoxazole derivatives have also been explored for their antidepressant properties . They could potentially be used in the treatment of depressive disorders .
Immunosuppressant Applications
Isoxazole derivatives have been found to have immunosuppressant properties . They could potentially be used in the treatment of autoimmune diseases and in organ transplantation .
Mechanism of Action
properties
IUPAC Name |
4-[[(5-methyl-1,2-oxazole-3-carbonyl)amino]methyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4/c1-8-6-11(15-19-8)12(16)14-7-9-2-4-10(5-3-9)13(17)18/h2-6H,7H2,1H3,(H,14,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULAFGSYOOVEHNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NCC2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(5-Methyl-1,2-oxazol-3-yl)formamido]methyl}benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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